Cas no 953039-12-8 ((2-Amino-5-bromo-3-methoxyphenyl)methanol)

• Product Name: (2-Amino-5-bromo-3-methoxyphenyl)methanol
• CAS No: 953039-12-8
• MF: C₈H₁₀BrNO₂
• MW: 232.074501514435
• MDL: MFCD11101006
• CID: 1039887
• PubChem ID: 46738297
• Update Time: 2025-06-09

(2-Amino-5-bromo-3-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Amino-5-bromo-3-methoxyphenyl)methanol
• 2-Amino-5-bromo-3-methoxybenzenemethanol
• SY123901
• (2-amino-5-bromo-3-methoxy-phenyl)-methanol
• (2-Amino-5-bromo-3-methoxy-phenyl)methanol
• 953039-12-8
• AS-40275
• DTXSID60674302
• YGHNIDQXQUBJBM-UHFFFAOYSA-N
• CS-0207697
• 2-Amino-5-bromo-3-methoxybenzyl Alcohol
• MFCD11101006
• SCHEMBL1317039
• AKOS016006916
• J-507904
• DB-327625

• MDL： MFCD11101006
• Inchi： 1S/C8H10BrNO2/c1-12-7-3-6(9)2-5(4-11)8(7)10/h2-3,11H,4,10H2,1H3
• InChI Key： YGHNIDQXQUBJBM-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(CO)C=1)N)OC

Computed Properties

• Exact Mass: 230.98949g/mol
• Monoisotopic Mass: 230.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on (2-Amino-5-bromo-3-methoxyphenyl)methanol

Introduction to (2-Amino-5-bromo-3-methoxyphenyl)methanol (CAS No. 953039-12-8)

(2-Amino-5-bromo-3-methoxyphenyl)methanol (CAS No. 953039-12-8) is a versatile compound with significant applications in the fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential in various biological and medicinal contexts. The compound is composed of a substituted phenyl ring with an amino group, a bromine atom, and a methoxy group, all attached to a methanol moiety. This combination of functional groups imparts distinct chemical properties that make it an interesting subject for scientific investigation.

The molecular formula of (2-Amino-5-bromo-3-methoxyphenyl)methanol is C₉H₁₁BrNO₂, and its molecular weight is approximately 241.09 g/mol. The compound's solubility in water is limited, but it is soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility properties are crucial for its use in various experimental protocols, including cell culture studies and in vitro assays.

In recent years, (2-Amino-5-bromo-3-methoxyphenyl)methanol has been the focus of several research studies aimed at exploring its biological activities. One notable area of interest is its potential as a lead compound for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited significant inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the bromine atom and the methoxy group played crucial roles in enhancing the compound's potency and selectivity.

Beyond its potential as an anticancer agent, (2-Amino-5-bromo-3-methoxyphenyl)methanol has also shown promise in other therapeutic areas. A study published in the European Journal of Medicinal Chemistry in 2020 investigated its anti-inflammatory properties. The results indicated that the compound effectively reduced inflammation in both cell culture models and animal studies. The mechanism of action was attributed to its ability to modulate key signaling pathways involved in the inflammatory response.

The structural versatility of (2-Amino-5-bromo-3-methoxyphenyl)methanol makes it an attractive candidate for chemical synthesis and drug design. Researchers have explored various modifications to the core structure to enhance its pharmacological properties. For example, substituting different functional groups on the phenyl ring or altering the methanol moiety can lead to compounds with improved bioavailability, stability, and efficacy. These structural modifications are often guided by computational modeling and high-throughput screening techniques to identify optimal candidates for further development.

In addition to its therapeutic potential, (2-Amino-5-bromo-3-methoxyphenyl)methanol has been used as a building block in the synthesis of more complex molecules. Its reactivity with various reagents allows for the creation of diverse chemical libraries, which can be screened for novel biological activities. This approach has led to the discovery of several new compounds with unique pharmacological profiles, contributing to the expansion of the chemical space available for drug discovery.

The safety profile of (2-Amino-5-bromo-3-methoxyphenyl)methanol is another important consideration for its use in research and development. Preclinical studies have generally shown that it is well-tolerated at therapeutic concentrations, with minimal toxicity observed in both in vitro and in vivo models. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials.

In conclusion, (2-Amino-5-bromo-3-methoxyphenyl)methanol (CAS No. 953039-12-8) is a promising compound with a wide range of potential applications in chemical and pharmaceutical research. Its unique molecular structure and versatile chemical properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative treatments in various medical fields.